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Compound of Interest

Compound Name:
Benzimidazole,1-(ethoxymethyl)-

(8ci)

CAS No.: 18250-01-6

Cat. No.: B096522

Get Quote

Molecular Weight: 176.22 g/mol [2]

Introduction & Compound Profile
1-(Ethoxymethyl)benzimidazole features a benzimidazole core substituted at the

position with an ethoxymethyl hemiaminal ether moiety (

). This specific substitution pattern is chemically significant as a "soft" alkylation, often used as
a protecting group (EOM) or a metabolic precursor.[1][2]

Critical Characterization Challenge: The primary challenge is distinguishing the

-alkylation product from potential

-alkylation byproducts or unreacted starting material.[3] This protocol uses NMR connectivity
and IR functional group analysis to unambiguously confirm the
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linkage.

Physicochemical Properties (Expected)
Property Value/Range Notes

Physical State
Pale yellow/colorless oil or low-

melting solid

Dependent on purity;

hygroscopic.[1][3]

Solubility
Soluble in

, DMSO, MeOH, EtOAc
Sparingly soluble in water.[2]

Stability Acid-labile

The hemiaminal ether

hydrolyzes in aqueous acid.[1]

[3] Avoid acidic NMR solvents (

) for long durations.[1][2]

Spectroscopic Workflow & Decision Matrix
This workflow ensures a logical progression from bulk purity assessment to atomic-level

structural confirmation.[1][3]
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Spectroscopic Validation Cycle

Crude Reaction Mixture

TLC/LC-MS Check
(Target M+ = 176.2)

Purification
(Column Chromatography)

Impure

Isolated Material

FT-IR
Check: Loss of N-H

Gain of C-O-C

1H NMR
Check: N-CH2-O Singlet (~5.5 ppm)

H2 Proton (~8.0 ppm)

N-H Absent

13C NMR
Check: N-CH2-O Carbon (~75 ppm)

Integral Ratio 4:1:2:2:3

HRMS
Confirm Formula C10H12N2O

Validated Structure

Click to download full resolution via product page
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Caption: Step-by-step validation logic. Failure at any node requires re-purification or synthesis

review.[1][3]

Detailed Experimental Protocols
Technique 1: UV-Visible Spectroscopy
Objective: Confirm the integrity of the benzimidazole chromophore.

Solvent: Methanol (HPLC Grade).[1][2]

Concentration:

M.[1][3]

Diagnostic Bands:

240–245 nm:

transition (Benzene ring).[1][2]

270–280 nm:

/

(Imidazole moiety).[1][2]

Note: The ethoxymethyl group is auxochromic but does not significantly alter the

compared to the parent benzimidazole, though a slight bathochromic shift (red shift) may
be observed due to N-substitution.

Technique 2: FT-IR Spectroscopy
Objective: Functional group validation (Proof of N-alkylation).

Method: ATR (Attenuated Total Reflectance) on neat oil/solid or KBr pellet.[1]

Key Assignments:
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Absence of N-H: The strong, broad band at 3200–3400 cm⁻¹ (present in starting

benzimidazole) must be absent.[1][2]

Ether Linkage (C-O-C): Look for strong stretching vibrations in the 1050–1150 cm⁻¹

region.[1]

C=N Stretch: Characteristic benzimidazole ring stretch at ~1600–1620 cm⁻¹.[1][3][4]

C-H (Aliphatic): New peaks at 2850–2950 cm⁻¹ corresponding to the ethyl group.[1]

Technique 3: Nuclear Magnetic Resonance (NMR)
Objective: Definitive structural connectivity.[1][2]

Solvent:

(Chloroform-d) or DMSO-

.[3]

Recommendation: Use

to avoid solvent peak overlap with the ethoxy signals and to prevent potential hydrolysis if
the DMSO is wet/acidic.

Instrument: 400 MHz or higher recommended.[1][3]

Protocol A:

H NMR Acquisition
Critical Checkpoint: The presence of the N-methylene singlet is the "smoking gun" for this

molecule.
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Position Type

Approx.
Shift (

, ppm)

Multiplicity Integration
Assignment
Logic

H-2 Ar-H 7.90 – 8.10 Singlet (s) 1H

The proton

between the

nitrogens.[3]

Its presence

confirms

is

unsubstituted

.[1][3]

H-4,5,6,7 Ar-H 7.20 – 7.85 Multiplets (m) 4H

Aromatic ring

protons.[2]

typically 7.8

(m, 1H), 7.4

(m, 1H), 7.3

(m, 2H).[2]

N-CH₂-O Aliphatic 5.50 – 5.65 Singlet (s) 2H

Diagnostic

Peak.

Deshielded

by both

Nitrogen and

Oxygen.[1][3]

Proves N-

alkylation.[1]

[3][5]

O-CH₂-Me Aliphatic 3.40 – 3.55
Quartet (q,

Hz)
2H

Methylene of

the ethyl

group.

CH₃ Aliphatic 1.15 – 1.25
Triplet (t,

Hz)
3H

Methyl

terminus.[1]

[2]
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Protocol B:

C NMR Acquisition
Objective: Confirm carbon count (10 distinct signals).

Carbon Type
Approx.[1][3][6][7] Shift (

, ppm)
Notes

C-2 (N=CH-N) 143.0 – 144.5
Most deshielded aromatic

signal.[3]

Ar-C (Quaternary) 133.0 – 143.0
Bridgehead carbons (C3a,

C7a).[2]

Ar-C (CH) 110.0 – 125.0 Benzene ring carbons.[1][3]

N-CH₂-O 70.0 – 75.0

Diagnostic. Distinct from

standard N-alkyl (~45 ppm)

due to Oxygen attachment.[1]

[3]

O-CH₂-Me 63.0 – 65.0
Standard ether methylene.[1]

[3]

CH₃ 14.0 – 15.5 Methyl group.[1][3]

Technique 4: Mass Spectrometry (MS)
Objective: Molecular weight confirmation.[1][2]

Method: ESI+ (Electrospray Ionization) or EI (Electron Impact).[1][2]

Expected Data:

: 177.23 m/z (ESI).[1][2]

: 176.1 m/z (EI).[1][2]

Fragmentation Pattern (EI):
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m/z 176: Molecular Ion.

m/z 131: Loss of Ethoxy group (

, 45 mass units).[2] Leaves the

-methylene benzimidazole cation.[1][3]

m/z 118: Benzimidazole cation (Loss of the entire side chain via McLafferty-like

rearrangement or direct cleavage). This is the base peak often seen.

Self-Validation Checklist
Before finalizing the characterization, answer these three questions:

Is the N-H stretch absent in IR?

Yes: Alkylation successful.

No: Starting material remains.[1][3][8]

Is the H-2 proton present in NMR (~8.0 ppm)?

Yes: You have 1-substitution (Correct).

No: You may have 2-substitution (Incorrect regioisomer) or bis-alkylation (if quaternary salt

formed).[3]

Is the N-CH₂-O signal a singlet around 5.5 ppm?

Yes: Confirms hemiaminal ether structure.[1][3]

No (e.g., Triplet): Indicates incorrect side chain structure (e.g., N-propyl).[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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